Cas no 1307601-91-7 (1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1307601-91-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5046612
• Update Time: 2025-06-11

1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyethyl)-1H-pyrazole-4-carboxylic acid
• 1-(2-phenoxyethyl)pyrazole-4-carboxylic acid
• 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H12N2O3/c15-12(16)10-8-13-14(9-10)6-7-17-11-4-2-1-3-5-11/h1-5,8-9H,6-7H2,(H,15,16)
• InChI Key： VMSUFDLBDPJTSA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1C=C(C(=O)O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4

Additional information on 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid

Research Briefing on 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid (CAS: 1307601-91-7)

1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid (CAS: 1307601-91-7) is a pyrazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This compound, characterized by its phenoxyethyl and carboxylic acid functional groups, has been explored for its role in modulating various biological targets. Recent studies have focused on its synthetic accessibility, physicochemical properties, and therapeutic applications, particularly in inflammation and oncology.

The molecular structure of 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid offers unique opportunities for medicinal chemistry optimization. The presence of the pyrazole ring provides a rigid core that can engage in hydrogen bonding and π-π interactions with biological targets, while the phenoxyethyl moiety enhances lipophilicity and membrane permeability. The carboxylic acid group serves as a handle for further derivatization or as a pharmacophore for direct target engagement. These features make it a promising candidate for the development of small-molecule inhibitors or modulators.

Recent synthetic approaches to 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid have focused on improving yield and purity while reducing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel green chemistry route using microwave-assisted synthesis, achieving an 85% yield with minimal byproducts. This advancement is particularly relevant for scaling up production for preclinical studies. The improved synthetic accessibility has facilitated broader exploration of this compound's biological activities.

In pharmacological studies, 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid has shown promising activity as a COX-2 selective inhibitor with reduced gastrointestinal toxicity compared to traditional NSAIDs. A 2024 structure-activity relationship (SAR) study revealed that modifications at the pyrazole nitrogen and phenoxy group can significantly alter selectivity profiles. These findings suggest potential applications in developing safer anti-inflammatory agents with improved therapeutic windows.

Emerging research has also investigated the compound's potential in oncology. Preliminary in vitro studies indicate that 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid derivatives exhibit moderate inhibitory activity against certain kinase targets involved in cancer cell proliferation. While the exact mechanism remains under investigation, molecular docking studies suggest interactions with the ATP-binding sites of several oncogenic kinases. These findings warrant further exploration through animal models and lead optimization studies.

The physicochemical properties of 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid have been thoroughly characterized in recent pharmaceutical development research. With a calculated logP of 2.1 and good aqueous solubility at physiological pH (due to the ionizable carboxylic acid group), this compound demonstrates favorable drug-like properties. These characteristics, combined with its metabolic stability in human liver microsome assays, position it as a promising starting point for medicinal chemistry campaigns.

Future research directions for 1-(2-Phenoxyethyl)-1H-pyrazole-4-carboxylic acid include exploring its potential as a fragment in fragment-based drug discovery and investigating its utility as a building block for more complex pharmacophores. The compound's versatility and demonstrated biological activities make it a valuable tool for chemical biology and a potential lead for therapeutic development across multiple disease areas.